Cas no 76270-20-7 (5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride)
5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride
-
5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM443914-100mg |
5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride |
76270-20-7 | 95%+ | 100mg |
$74 | 2023-03-20 | |
| Chemenu | CM443914-250mg |
5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride |
76270-20-7 | 95%+ | 250mg |
$89 | 2023-03-20 | |
| Chemenu | CM443914-500mg |
5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride |
76270-20-7 | 95%+ | 500mg |
$136 | 2023-03-20 | |
| Chemenu | CM443914-1g |
5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride |
76270-20-7 | 95%+ | 1g |
$171 | 2023-03-20 | |
| Biosynth | BDA27020-50 mg |
5-Methyl-3-phenyl-1,2-oxazol-4-amine, hydrochloride |
76270-20-7 | 50mg |
$87.00 | 2023-01-05 | ||
| Biosynth | BDA27020-100 mg |
5-Methyl-3-phenyl-1,2-oxazol-4-amine, hydrochloride |
76270-20-7 | 100MG |
$139.00 | 2023-01-05 | ||
| Biosynth | BDA27020-250 mg |
5-Methyl-3-phenyl-1,2-oxazol-4-amine, hydrochloride |
76270-20-7 | 250MG |
$262.50 | 2023-01-05 | ||
| Biosynth | BDA27020-500 mg |
5-Methyl-3-phenyl-1,2-oxazol-4-amine, hydrochloride |
76270-20-7 | 500MG |
$420.00 | 2023-01-05 | ||
| Biosynth | BDA27020-1000 mg |
5-Methyl-3-phenyl-1,2-oxazol-4-amine, hydrochloride |
76270-20-7 | 1g |
$670.00 | 2023-01-05 | ||
| Enamine | EN300-1270254-0.05g |
5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride |
76270-20-7 | 95.0% | 0.05g |
$22.0 | 2025-03-21 |
5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride
Research Brief on 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride (CAS: 76270-20-7): Recent Advances and Applications
5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride (CAS: 76270-20-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential use in drug discovery and development.
Recent studies have highlighted the role of 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride as a key intermediate in the synthesis of novel heterocyclic compounds. Researchers have explored its utility in the development of pharmacologically active molecules, particularly in the areas of anti-inflammatory and antimicrobial agents. The compound's unique structural features, including the oxazole ring and phenyl substituent, contribute to its ability to interact with various biological targets.
A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy in inhibiting specific enzymes involved in inflammatory pathways. The research team utilized molecular docking and in vitro assays to elucidate the binding interactions between 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride and the target enzymes, providing valuable insights into its mechanism of action. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, recent investigations have explored the antimicrobial activity of 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant activity against a range of Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its promise as a scaffold for designing new antibiotics.
The synthesis and optimization of 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride have also been a focus of recent research. Advances in green chemistry approaches have enabled more efficient and environmentally friendly synthesis routes, as detailed in a 2023 publication in Organic Process Research & Development. These improvements are critical for scaling up production and ensuring the compound's availability for further pharmacological studies.
Looking ahead, the potential applications of 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride extend beyond its current uses. Ongoing research is exploring its role in cancer therapy, neurodegenerative diseases, and other therapeutic areas. The compound's versatility and demonstrated biological activity make it a valuable candidate for future drug development efforts.
In conclusion, 5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride (CAS: 76270-20-7) represents a promising compound in the field of chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advances in synthesis and optimization, position it as a key player in the development of new therapeutic agents. Continued research and collaboration across disciplines will be essential to fully realize its potential and translate these findings into clinical applications.
76270-20-7 (5-methyl-3-phenyl-1,2-oxazol-4-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)